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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B1364162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hydrogen in

dibenzyltoluene, a prominent Liquid Organic Hydrogen Carrier (LOHC). While this document

focuses on the isomeric mixture of dibenzyltoluene, commercially known as Marlotherm SH,

the principles and methodologies described are fundamental for understanding the specific

behavior of isomers like 2,3-dibenzyltoluene. The information presented is curated for

professionals in research and development who require a deep understanding of hydrogen

storage and interaction with organic carriers.

Data Summary: Hydrogen Solubility in
Dibenzyltoluene
Direct quantitative data for the 2,3-dibenzyltoluene isomer is not readily available in public

literature. The data presented here pertains to the isomeric mixture of dibenzyltoluene (H0-

DBT). Experimental studies show that hydrogen solubility is a function of both temperature and

pressure.

Table 1: Key Factors Influencing Hydrogen Solubility in Dibenzyltoluene (Isomeric Mixture)
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Parameter Observation Significance

Temperature
Solubility generally increases

with increasing temperature.

Affects the thermodynamics of

the dissolution process.

Pressure
Solubility increases with

increasing pressure.[1]

Higher partial pressure of

hydrogen drives more gas into

the liquid phase.

Degree of Hydrogenation

Solubility in hydrogenated

forms (e.g., perhydro-

dibenzyltoluene, H18-DBT) is

higher than in the

dehydrogenated form (H0-

DBT).[1]

The molecular structure of the

carrier influences its capacity

to physically dissolve

hydrogen.

Carrier System

Dibenzyltoluene has a

hydrogen storage capacity of

6.2 wt%.

This is a key metric for its

application as a Liquid Organic

Hydrogen Carrier.

Experimental Protocols
The primary method cited for determining the solubility of hydrogen in liquid organic hydrogen

carriers like dibenzyltoluene is the isochoric saturation method. This technique is designed to

measure the amount of gas that dissolves in a liquid solvent at constant volume.

Isochoric Saturation Method Protocol
1. Objective: To determine the physical solubility of hydrogen gas in a liquid sample

(dibenzyltoluene) at various temperatures and pressures.

2. Apparatus:

A high-pressure view cell or autoclave of known, constant volume, equipped with pressure

and temperature sensors.

A gas supply system for high-purity hydrogen.

A vacuum pump for evacuating the system.
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A stirring mechanism (e.g., magnetic stirrer) to ensure equilibrium is reached.

A temperature control system (e.g., heating jacket or oil bath).

3. Materials:

Degassed dibenzyltoluene sample.

High-purity hydrogen gas.

4. Procedure: i. Sample Preparation: A precise, known amount of the liquid dibenzyltoluene

sample is introduced into the pressure cell. The sample must be thoroughly degassed

beforehand to remove any dissolved air or other gases. ii. System Evacuation: The entire

apparatus, including the volume above the liquid, is evacuated using a vacuum pump to

remove residual air. iii. Initial State Measurement: The initial temperature (T1) and pressure

(P1, which should be close to zero after evacuation) of the sealed cell are recorded. iv. Gas

Injection: A known amount of hydrogen gas is injected into the cell. The new temperature (T2)

and pressure (P2) are recorded. v. Equilibration: The mixture is stirred continuously at a

constant temperature to facilitate the dissolution of hydrogen into the liquid phase. The system

is allowed to reach thermodynamic equilibrium, which is indicated by a stable pressure reading

over time. vi. Equilibrium State Measurement: Once equilibrium is achieved, the final

temperature (T_eq) and pressure (P_eq) are precisely measured. vii. Calculation: The amount

of dissolved hydrogen is calculated by performing a mass balance. The total amount of injected

hydrogen is known. The amount of hydrogen remaining in the gas phase (headspace) is

calculated using the known headspace volume, the equilibrium temperature and pressure, and

a suitable equation of state for hydrogen. The difference between the total injected hydrogen

and the hydrogen in the gas phase gives the amount of hydrogen dissolved in the liquid.

5. Data Correlation: The experiment is repeated at various temperatures and pressures to

determine the solubility as a function of these parameters. The resulting data can be used to

calculate Henry's Law constants.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the isochoric saturation method for

measuring hydrogen solubility.
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Workflow: Isochoric Saturation Method
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Caption: Experimental workflow for determining hydrogen solubility via the isochoric saturation

method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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